N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H17FN4OS/c16-12-9-18-15(19-10-12)20-5-3-11(4-6-20)8-17-14(21)13-2-1-7-22-13/h1-2,7,9-11H,3-6,8H2,(H,17,21)
• InChI Key: AYRUPFZWHLZAGX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=CS2)C3=NC=C(C=N3)F
• Molecular Formula: C15H17FN4OS
• Molecular Weight: 320.4 g/mol

Description

N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)thiophene-2-carboxamide, also known as FLAP inhibitor, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been found to have potential therapeutic applications due to its ability to inhibit the activity of the 5-lipoxygenase-activating protein (FLAP), which is involved in the production of leukotrienes, inflammatory mediators that play a role in various diseases.

Scientific Research Applications

Pharmacokinetics and Metabolism

One study on the disposition and metabolism of a structurally related compound, SB-649868, reveals insights into the pharmacokinetics and metabolism of similar compounds. SB-649868, an orexin 1 and 2 receptor antagonist, showed extensive metabolism with principal elimination via feces, indicating the potential metabolic pathways compounds like N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)thiophene-2-carboxamide might undergo. This research highlights the importance of understanding the metabolic fate and elimination routes of such compounds, which is crucial for their development as therapeutic agents (Renzulli et al., 2011).

Radiotracer Development for PET Imaging

Another study investigated the development of radiolabeled compounds for PET imaging, specifically targeting serotonin 5-HT1A receptors. The creation of N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides showcases the utility of fluoropyrimidinyl derivatives in developing selective and high-affinity radioligands for brain imaging. This research underscores the potential of compounds like N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)thiophene-2-carboxamide in aiding the diagnosis and study of neuropsychiatric disorders (García et al., 2014).

Kinase Inhibition for Cancer Therapy

Research into the discovery of kinase inhibitors for cancer therapy highlighted compounds with similar structural motifs, emphasizing the role of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyrimidine-3-carboxamides. These compounds demonstrated potent and selective inhibition of the Met kinase superfamily, illustrating the therapeutic potential of compounds with fluoropyrimidinyl components in treating cancers dependent on Met kinase activity (Schroeder et al., 2009).